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Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of Methoxyestradiol
(also known as 2-Methoxyestradiol or 2-ME2) stock and working solutions using Dimethyl
Sulfoxide (DMSO) as a solvent for in vitro research applications.

Introduction

2-Methoxyestradiol (2-ME?2) is an endogenous metabolite of 173-estradiol that demonstrates
potent antimitotic and antiangiogenic activities.[1] It is widely used in cancer research and cell
biology to study microtubule dynamics, cell cycle arrest, and apoptosis.[2][3] A significant
challenge in its experimental use is its poor aqueous solubility.[4][5] Therefore, an organic
solvent such as DMSO is required to prepare concentrated stock solutions for subsequent
dilution in aqueous cell culture media or buffers. This protocol outlines the standardized
procedure for solubilizing, storing, and diluting 2-ME2 for experimental use.

Compound Data and Solubility

The following table summarizes the key physical and chemical properties of 2-
Methoxyestradiol.
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Chemical Name

(8R,9S,13S,14S,17S)-2-
methoxy-13-methyl-
6,7,8,9,11,12,14,15,16,17-
decahydrocyclopenta[a]phena
nthrene-3,17-diol

[1]

Synonyms 2-ME2, NSC 659853, Panzem [6]
CAS Number 362-07-2 [11[2]
Molecular Formula C19H2603 [11[2][6]
Molecular Weight 302.41 g/mol [2]

Physical Appearance

Crystalline solid

[6]

Solubility in DMSO

>15.25 mg/mL; up to 250

mg/mL with sonication

[1](2]

Solubility in Ethanol

~1-24.25 mg/mL

[1](6]

Aqueous Solubility

Insoluble / Sparingly soluble

[2][6]

Storage (Solid Powder)

Store at -20°C forup to 3

years

[2]16]1[7]

Storage (DMSO Stock)

Store in aliquots at -20°C for
up to 1 year or -80°C for up to
2 years. Avoid repeated

freeze-thaw cycles.

(21718l

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be

conveniently diluted to various working concentrations.

Materials:
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2-Methoxyestradiol powder (FW: 302.41 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

0.22 um syringe filter (optional, for sterilization)

Procedure:

Safety First: Handle the 2-ME2 powder in a chemical fume hood or a designated
containment area. Wear appropriate personal protective equipment (PPE), including gloves,
a lab coat, and safety glasses.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
2-MEZ2 needed:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

o Mass (mg) = 0.010 mol/L x 0.001 L x 302.41 g/mol x 1000 mg/g = 3.024 mg

Weigh Compound: Carefully weigh out 3.024 mg of 2-ME2 powder and place it into a sterile
microcentrifuge tube.

Dissolve in DMSO: Add 1 mL of sterile DMSO to the tube containing the 2-ME2 powder.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly. If the compound
does not dissolve completely, you can facilitate the process by:

o Gently warming the tube to 37°C for 10 minutes.[1]
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o Placing the tube in an ultrasonic bath for a short period.[1][2] Visually inspect the solution
against a light source to ensure no solid particles remain.

» Sterilization (Optional): For cell culture applications, it is recommended to sterilize the stock
solution by filtering it through a 0.22 um DMSO-compatible syringe filter into a new sterile
tube.

» Aliquot and Store: Dispense the stock solution into single-use aliquots (e.g., 10-50 pL) in
sterile cryovials. This is critical to avoid repeated freeze-thaw cycles, which can degrade the
compound.[7][8] Store the aliquots at -20°C or -80°C.[2]

Workflow for Preparing 2-ME2 Stock Solutiondot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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